Cas no 862179-58-6 (Adenosine, 3'-deoxy-2'-O-[(1,1-dimethylethyl)dimethylsilyl]-)
862179-58-6 structure
Product Name:Adenosine, 3'-deoxy-2'-O-[(1,1-dimethylethyl)dimethylsilyl]-
CAS No:862179-58-6
MF:C16H27N5O3Si
MW:365.502784013748
CID:662234
PubChem ID:16098532
Update Time:2025-04-19
Adenosine, 3'-deoxy-2'-O-[(1,1-dimethylethyl)dimethylsilyl]- Chemical and Physical Properties
Names and Identifiers
-
- Adenosine, 3'-deoxy-2'-O-[(1,1-dimethylethyl)dimethylsilyl]-
- [(2S,4R,5R)-5-(6-aminopurin-9-yl)-4-[tert-butyl(dimethyl)silyl]oxyoxolan-2-yl]methanol
- 862179-58-6
- ((2S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-4-((tert-butyldimethylsilyl)oxy)tetrahydrofuran-2-yl)methanol
- DTXSID40582653
- 2'-O-[tert-Butyl(dimethyl)silyl]-3'-deoxyadenosine
-
- Inchi: 1S/C16H27N5O3Si/c1-16(2,3)25(4,5)24-11-6-10(7-22)23-15(11)21-9-20-12-13(17)18-8-19-14(12)21/h8-11,15,22H,6-7H2,1-5H3,(H2,17,18,19)/t10-,11+,15+/m0/s1
- InChI Key: CZBBMLNTYNCHHV-FIXISWKDSA-N
- SMILES: [Si](C)(C)(C(C)(C)C)O[C@@H]1C[C@@H](CO)O[C@H]1N1C=NC2C(N)=NC=NC1=2
Computed Properties
- Exact Mass: 365.18831627g/mol
- Monoisotopic Mass: 365.18831627g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 108Ų
Adenosine, 3'-deoxy-2'-O-[(1,1-dimethylethyl)dimethylsilyl]- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
862179-58-6 (Adenosine, 3'-deoxy-2'-O-[(1,1-dimethylethyl)dimethylsilyl]-) Related Products
- 245078-10-8(2'-O-allyl-3'-O-tert-butyldiMethylsilyl-araA)
- 84915-32-2(Adenosine, 2'-deoxy-3'-O-[(1,1-dimethylethyl)dimethylsilyl]-, monolithium salt (9CI))
- 69504-14-9(3'-O-tert-Butyldimethylsilyladenosine)
- 69504-13-8(2-O-tert-butyldimethylsilyladenosine)
- 51549-31-6(Adenosine, 2'-deoxy-3'-O-[(1,1-dimethylethyl)dimethylsilyl]-)
- 51549-30-5(5'-O-TBDMS-dA)
- 212061-67-1(Adenosine, 2'-O-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-)
- 195727-26-5(2-Chloro-2',3',5'-tris-O-(1,1-dimethylethyl)dimethylsilyl-adenosine)
- 121055-69-4(2',5'-bis-O-[tert-butyl(dimethyl)silyl]-3'-cyano-3'-deoxyadenosine)
- 69504-15-0([(2R,3R,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-bis[[tert-butyl(dimethyl)silyl]oxy]oxolan-2-yl]methanol)
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